Cas no 769960-97-6 (4-chloro-3-((tetrahydrofuran-2-yl)methoxy)benzenamine)

• Product Name: 4-chloro-3-((tetrahydrofuran-2-yl)methoxy)benzenamine
• CAS No: 769960-97-6
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 2124088
• PubChem ID: 64008590
• Update Time: 2025-04-21

4-chloro-3-((tetrahydrofuran-2-yl)methoxy)benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-((tetrahydrofuran-2-yl)methoxy)benzenamine
• 769960-97-6
• ARSPICZVXODHOC-UHFFFAOYSA-N
• AKOS013324970
• DB-332157
• 4-Chloro-3-(tetrahydrofuran-2-ylmethoxy)-phenylamine
• SCHEMBL4364284

• Inchi： 1S/C11H14ClNO2/c12-10-4-3-8(13)6-11(10)15-7-9-2-1-5-14-9/h3-4,6,9H,1-2,5,7,13H2
• InChI Key： ARSPICZVXODHOC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OCC1CCCO1)N

Computed Properties

• Exact Mass: 227.0713064Da
• Monoisotopic Mass: 227.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų